Ethyl6-hydroxyindazole-3-carboxylate

• Molecular Formula: C10H10N2O3
• Molecular Weight: 206.20 g/mol
• IUPAC Name: ethyl 6-hydroxy-1H-indazole-3-carboxylate
• InChI: InChI=1S/C10H10N2O3/c1-2-15-10(14)9-7-4-3-6(13)5-8(7)11-12-9/h3-5,13H,2H2,1H3,(H,11,12)
• InChI Key: LRTDKWLJRQBPPN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NNC2=C1C=CC(=C2)O

Description

Ethyl6-hydroxyindazole-3-carboxylate is a useful research compound. Its molecular formula is C10H10N2O3 and its molecular weight is 206.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Crude product of 6-hydroxyindazole-3-carboxylic acid (1.504 g) which can be prepared according to the method described in Reference example 16, etc. was dissolved in ethanol, cooled to 0° C., and then thionyl chloride (7.6 mL; manufactured by Wako Pure Chemical Industries, Ltd.) was added dropwise thereto. The reaction solution was stirred overnight at 60° C. After cooling to room temperature, disappearance of the reacting material and generation of the target compound was confirmed based on LCMS. The solvent was evaporated under reduced pressure. To the residue, ethanol (50 mL) was added, and to the residue which had been obtained by evaporation of the solvent under reduced pressure, THF (50 mL) was added and the solvent was removed again by evaporation under reduced pressure to obtain the target compound as a crude product (1.457 g).